Cas no 22283-14-3 (Mtflebopkxujoz-uhfffaoysa-)
Mtflebopkxujoz-uhfffaoysa- structure
Product Name:Mtflebopkxujoz-uhfffaoysa-
CAS No:22283-14-3
MF:C7H8ClN3O3
MW:217.609720230103
CID:2836454
PubChem ID:360602
Update Time:2025-04-21
Mtflebopkxujoz-uhfffaoysa- Chemical and Physical Properties
Names and Identifiers
-
- NSC622777
- InChI=1/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
- 22283-14-3
- NSC-622777
- MTFLEBOPKXUJOZ-UHFFFAOYSA-
- DTXSID10326940
- Mtflebopkxujoz-uhfffaoysa-
-
- Inchi: 1S/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
- InChI Key: MTFLEBOPKXUJOZ-UHFFFAOYSA-N
- SMILES: ClCC(C1C(N(C)C(NC=1N)=O)=O)=O
Computed Properties
- Exact Mass: 217.0254188Da
- Monoisotopic Mass: 217.0254188Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 92.5Ų
Mtflebopkxujoz-uhfffaoysa- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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